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Compound of Interest

Compound Name: 2-Fluoro-4-methoxybenzonitrile

CAS No.: 94610-82-9

Cat. No.: B1298646

Get Quote

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a

cornerstone of rational drug design. The unique physicochemical properties imparted by

fluorine—such as enhanced metabolic stability, increased binding affinity, and modulated

basicity of nearby functional groups—make fluorinated building blocks indispensable tools.[1]

2-Fluoro-4-methoxybenzonitrile stands out as a particularly valuable intermediate. Its

trifunctional nature, comprising a reactive nitrile, a metabolically robust fluoro-substituent, and

an electron-donating methoxy group, offers a versatile platform for the synthesis of complex

molecular architectures. This guide provides an in-depth analysis of its synthesis,

characterization, reactivity, and application, with a focus on the underlying chemical principles

that drive its utility in research and development.

Physicochemical and Spectroscopic Profile
A thorough understanding of a chemical intermediate begins with its fundamental properties

and spectroscopic signature. These data are critical for quality control, reaction monitoring, and

structural confirmation.
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The properties of 2-Fluoro-4-methoxybenzonitrile, a white solid at room temperature, are

summarized below.[1]

Property Value Source(s)

CAS Number 94610-82-9 [2]

Molecular Formula C₈H₆FNO [2]

Molecular Weight 151.14 g/mol [2]

Appearance White Solid [1]

Melting Point 62-65 °C -

Boiling Point 233.9 ± 20.0 °C at 760 mmHg -

Density 1.2 ± 0.1 g/cm³ -

XLogP3 1.7 [2]

Flash Point 95.3 ± 21.8 °C -

Spectroscopic Characterization
Confirming the identity and purity of 2-Fluoro-4-methoxybenzonitrile is achieved through a

combination of spectroscopic techniques. While a complete experimental dataset is not publicly

available, a robust and reliable spectroscopic profile can be predicted based on established

principles and data from analogous structures.[3][4]
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Technique Predicted Data and Interpretation

¹H NMR

δ (ppm) ~7.6-7.7 (1H, t, J ≈ 8.8 Hz): H6, triplet

due to coupling with H5 and F. ~6.8-6.9 (1H, dd,

J ≈ 8.8, 2.4 Hz): H5, doublet of doublets from

coupling to H6 and H3. ~6.7-6.8 (1H, dd, J ≈

11.0, 2.4 Hz): H3, doublet of doublets from

ortho-coupling to F and meta-coupling to H5.

~3.8-3.9 (3H, s): Methoxy (-OCH₃) protons.

¹³C NMR

δ (ppm) ~165 (d, ¹JCF ≈ 255 Hz): C2, large

doublet due to direct C-F coupling. ~163 (s): C4.

~134 (d, ³JCF ≈ 8 Hz): C6. ~118 (s): C≡N. ~112

(d, ²JCF ≈ 22 Hz): C1. ~109 (d, ⁴JCF ≈ 4 Hz):

C5. ~102 (d, ²JCF ≈ 26 Hz): C3. ~56 (s): -OCH₃.

IR (cm⁻¹)

~2230-2220: Sharp, strong C≡N stretch. ~1610,

1500: Aromatic C=C stretching. ~1250-1200:

Aryl-O-CH₃ asymmetric stretch. ~1100-1000:

Aryl-F stretch.

MS (EI)
m/z (%): 151 (M⁺, 100), 136 (M⁺-CH₃), 108 (M⁺-

CH₃, -CO).

Synthesis and Mechanistic Considerations
A reliable and scalable synthesis is paramount for any valuable building block. While multiple

synthetic routes are conceivable, a robust pathway involves the strategic functionalization of a

readily available fluorophenol precursor. The following two-step protocol is proposed based on

well-established and high-yielding chemical transformations.

Workflow: Proposed Synthesis of 2-Fluoro-4-
methoxybenzonitrile
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Step 1: Synthesis of Phenolic Intermediate

Step 2: Final Methylation

3-Fluorophenol

4-Bromo-3-fluorophenol

 Br₂ / AcOH 

4-Bromo-3-fluoroanisole
(Protected Phenol)

 Me₂SO₄ / K₂CO₃ 

2-Fluoro-4-methoxybenzonitrile
(Intermediate)

 CuCN / NMP, Δ 

2-Fluoro-4-hydroxybenzonitrile

 BBr₃ or HBr 

2-Fluoro-4-hydroxybenzonitrile

2-Fluoro-4-methoxybenzonitrile
(Final Product, CAS 94610-82-9)

 MeI / K₂CO₃ / Acetone 

Click to download full resolution via product page

Caption: Proposed two-stage synthesis pathway.
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Step 1: Synthesis of 2-Fluoro-4-hydroxybenzonitrile
The synthesis of the key phenolic intermediate can be adapted from established procedures for

fluorinated aromatics.[5]

Rationale: This pathway begins with the bromination of 3-fluorophenol. Bromination occurs

selectively at the para-position due to the strong ortho,para-directing effect of the hydroxyl

group. The resulting 4-bromo-3-fluorophenol is then subjected to a Rosenmund–von Braun

reaction. To prevent side reactions with the acidic phenol, it is first protected as a methyl

ether. The nitrile group is introduced by heating with copper(I) cyanide in a polar aprotic

solvent like N-methyl-2-pyrrolidone (NMP). Finally, deprotection of the methyl ether yields the

desired phenolic intermediate.

Self-Validation: Each step of this sequence can be monitored by TLC and the structure of the

intermediate confirmed by NMR spectroscopy before proceeding, ensuring the integrity of

the synthetic pathway.

Step 2: Methylation to 2-Fluoro-4-methoxybenzonitrile
(Protocol)
This final step is a classic Williamson ether synthesis, a reliable and high-yielding reaction.

Protocol Details:

To a stirred solution of 2-fluoro-4-hydroxybenzonitrile (1.0 eq) in acetone (10 mL/g), add

anhydrous potassium carbonate (1.5 eq).

Add methyl iodide (1.2 eq) dropwise at room temperature.

Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring for the disappearance

of starting material by TLC.

After completion, cool the mixture to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure to yield the crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://patents.google.com/patent/DE10227809A1/en
https://www.benchchem.com/product/b1298646/docs?utm_src=pdf-body#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the residue by recrystallization from an appropriate solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to afford 2-Fluoro-4-methoxybenzonitrile as a

pure, white solid.

Causality of Choices:

Solvent (Acetone): Acetone is an ideal solvent as it is polar enough to dissolve the

reactants but does not interfere with the reaction. Its boiling point allows for gentle reflux

conditions.

Base (K₂CO₃): Potassium carbonate is a mild, inexpensive, and easily removable base

sufficient to deprotonate the phenol without promoting side reactions.

Methylating Agent (MeI): Methyl iodide is a highly reactive and efficient methylating agent

for this transformation.

Reactivity and Synthetic Utility
The synthetic power of 2-Fluoro-4-methoxybenzonitrile stems from the distinct reactivity of its

three functional groups. Understanding these allows for its strategic deployment in complex

synthesis.

Nitrile Transformations

SNAr Reaction

2-Fluoro-4-methoxy-
benzonitrile

2-Fluoro-4-methoxy-
benzoic Acid H₃O⁺, Δ 

2-Fluoro-4-methoxy-
benzylamine

 1. LiAlH₄

 2. H₂O 

2-(Alkylamino)-4-methoxy-
benzonitrile

 R-NH₂ / Base, Δ 
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Caption: Key synthetic transformations of the title compound.

Nitrile Group: The nitrile is a versatile functional handle. It can be readily hydrolyzed under

acidic or basic conditions to the corresponding 2-fluoro-4-methoxybenzoic acid, a common

fragment in drug molecules.[6] Alternatively, it can be reduced using powerful reducing

agents like lithium aluminum hydride (LiAlH₄) to furnish the 2-fluoro-4-methoxybenzylamine.

Fluoro Group (Nucleophilic Aromatic Substitution - SNAr): The electron-withdrawing nitrile

group activates the ortho-positioned fluorine for SNAr. This is perhaps its most valuable

feature, allowing for the facile introduction of nucleophiles, particularly amines or thiols, at

the C2 position. This reaction is often the key step in building the core of a target molecule.

Application Profile: A Key Building Block for Novel
ENPP1 Inhibitors
The true measure of an intermediate's value is its successful application in synthesizing high-

value molecules. A recent and compelling example is the use of 2-Fluoro-4-
methoxybenzonitrile in the development of novel inhibitors for Ectonucleotide

Pyrophosphatase/Phosphodiesterase 1 (ENPP1).

ENPP1 is a key enzyme implicated in cancer progression, and its inhibition is a promising

therapeutic strategy.[1][7] In a recently disclosed patent, scientists utilized 2-Fluoro-4-
methoxybenzonitrile as a cornerstone for building a new class of heteroaromatic ENPP1

inhibitors.

Case Study: Synthesis of an ENPP1 Inhibitor Core
The patent describes a key SNAr reaction where the title compound is coupled with an amine

to construct the central diaryl amine scaffold of the potential drug candidate.[1][7]
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2-Fluoro-4-methoxybenzonitrile

Diaryl Amine Core
(ENPP1 Inhibitor Precursor)

 K₂CO₃, DMSO, 100°C 

4-Methoxybenzylamine

Click to download full resolution via product page

Caption: Patented reaction utilizing the title compound.

This application perfectly illustrates the intended use of this building block. The fluorine atom

serves as an excellent leaving group under thermal conditions, enabling the construction of a

C-N bond that would be difficult to form via other methods like traditional cross-coupling. The

methoxy and nitrile groups remain intact, available for further elaboration or to serve as critical

pharmacophoric features in the final API.

Safety, Handling, and Storage
As a senior scientist, ensuring laboratory safety is non-negotiable. 2-Fluoro-4-
methoxybenzonitrile is a hazardous chemical and must be handled with appropriate

precautions.

GHS Hazard Profile
Pictogram(s) Hazard Statement(s)

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H315: Causes skin irritation.

H319: Causes serious eye irritation. H332:

Harmful if inhaled. H335: May cause respiratory

irritation.

Data aggregated from multiple supplier safety data sheets.

Recommended Handling Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1298646/docs?utm_src=pdf-body-img#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/product/b1298646/docs?utm_src=pdf-body#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/product/b1298646/docs?utm_src=pdf-body#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a flame-retardant lab coat.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Cover the spill with an inert absorbent material (e.g., vermiculite,

sand), sweep up, and place in a sealed container for hazardous waste disposal.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.

Conclusion
2-Fluoro-4-methoxybenzonitrile is more than just another chemical intermediate; it is a

strategically designed building block that addresses specific challenges in modern synthetic

chemistry. Its unique combination of functional groups provides a robust platform for creating

complex molecules, particularly in the field of medicinal chemistry. As demonstrated by its

recent application in the synthesis of novel cancer therapeutic agents, its importance is set to

grow. By understanding its synthesis, reactivity, and handling requirements, researchers can

effectively and safely leverage this versatile compound to accelerate the discovery and

development of next-generation pharmaceuticals.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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